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Introduction

These application notes provide a detailed overview and experimental protocols for
investigating the effects of 2,5-dibromo-3-methyl-6-isopropyl-p-benzoquinone (DBMIB) on the
redox kinetics of P700, the reaction center chlorophyll of Photosystem | (PSI). DBMIB is a
widely used inhibitor in photosynthesis research that acts on the cytochrome bsf complex.[1][2]
By blocking the plastoquinol (PQH:z) binding site, DBMIB effectively inhibits electron transfer
from the plastoquinone pool to cytochrome f and, consequently, to PSI.[1][2] This inhibition
allows for the isolation and study of specific segments of the photosynthetic electron transport
chain.

The following protocols detail the measurement of P700 redox kinetics using dual-wavelength
spectrophotometry, with a focus on the application of the Dual-PAM-100 measuring system.
These techniques are crucial for understanding the mechanism of action of potential herbicides
and for dissecting the intricate pathways of photosynthetic electron flow.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1206603#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC129285/
https://www.researchgate.net/figure/P700-redox-kinetics-for-WT-and-noALK-strains-at-20-and-30C-Using-a-JTS-10_fig3_282818293
https://pmc.ncbi.nlm.nih.gov/articles/PMC129285/
https://www.researchgate.net/figure/P700-redox-kinetics-for-WT-and-noALK-strains-at-20-and-30C-Using-a-JTS-10_fig3_282818293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathways and Experimental Workflow
Photosynthetic Electron Transport and DBMIB Inhibition

The following diagram illustrates the linear electron transport chain in photosynthesis and the
site of DBMIB inhibition.
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Photosystem 11 (PSIT)

Photosystem I (PSI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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